Cas no 1449133-22-5 (3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid)

• Product Name: 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid
• CAS No: 1449133-22-5
• MF: C₁₂H₁₀BFN₂O₃
• MW: 260.028806209564
• MDL: MFCD20265181
• CID: 3041508
• PubChem ID: 73995642
• Update Time: 2025-09-28

3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid
• 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronicacid,97%
• [3-fluoro-4-(pyridin-2-ylcarbamoyl)phenyl]boronic acid
• 3-Fluoro-4-(2-pyridylcarbamoyl)phenylboronicAcid
• MFCD20265181
• 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid; 97%
• (3-Fluoro-4-(pyridin-2-ylcarbamoyl)phenyl)boronic acid
• R10044
• {3-fluoro-4-[(pyridin-2-yl)carbamoyl]phenyl}boronic acid
• 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronicacid
• CS-0337213
• 3-Fluoro-4-(2-pyridylcarbamoyl)phenylboronic acid
• 1449133-22-5

• MDL： MFCD20265181
• Inchi： 1S/C12H10BFN2O3/c14-10-7-8(13(18)19)4-5-9(10)12(17)16-11-3-1-2-6-15-11/h1-7,18-19H,(H,15,16,17)
• InChI Key： CIQKUPRZPUUGGK-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(NC2=NC=CC=C2)=O)C(F)=C1)(O)O

Computed Properties

• Exact Mass: 260.0768505g/mol
• Monoisotopic Mass: 260.0768505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid

Comprehensive Overview of 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid (CAS No. 1449133-22-5)

3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid (CAS No. 1449133-22-5) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a unique molecular structure combining a pyridine carboxamide moiety with a fluorinated benzene ring, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its boronic acid group enables efficient carbon-carbon bond formation, a critical step in designing novel drug candidates and functional materials.

In recent years, the demand for boronic acid-based compounds like 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid has surged due to their pivotal role in targeted drug delivery and bioconjugation. Researchers frequently search for "boronic acid applications in cancer therapy" or "fluorescent probes using pyridine derivatives," reflecting its relevance in cutting-edge biomedical studies. The compound’s fluorine substituent enhances metabolic stability, a feature highly sought after in PET imaging tracer development.

The synthesis of CAS No. 1449133-22-5 involves multi-step organic reactions, often starting from 4-fluoro-3-nitrobenzoic acid. Its purity (>98%) and compatibility with palladium-catalyzed reactions make it indispensable for constructing complex heterocyclic scaffolds. Industry professionals frequently inquire about "scalable synthesis of pyridylboronic acids" or "handling precautions for fluorinated boronic esters," underscoring its industrial significance.

From an SEO perspective, this compound aligns with trending queries such as "boronic acids in click chemistry" and "pyridine-based catalysts 2024." Its dual functional groups (-B(OH)₂ and -CONH-pyridyl) enable diverse applications, from MOF (Metal-Organic Framework) design to protease inhibitor development. Analytical data (HPLC, NMR) confirms its stability under ambient conditions, addressing common concerns about "storage of air-sensitive boronic acids."

Environmental and regulatory aspects of 3-Fluoro-4-(2-pyridylcarbamoyl)benzeneboronic acid are equally critical. While not classified as hazardous, its biodegradability profile and ecotoxicity data are frequently requested topics in green chemistry forums. The compound’s low cytotoxicity (tested in vitro) makes it suitable for biocompatible material research, a hotspot in "nanomedicine advancements" discussions.

Future prospects for CAS 1449133-22-5 include potential use in antibody-drug conjugates (ADCs) and covalent organic frameworks (COFs). Its structure-activity relationship (SAR) is actively studied for optimizing kinase inhibitor potency, resonating with searches like "boronic acid SAR in drug design." As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s molecular diversity positions it as a key player.